Cas no 2166246-17-7 (Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate
• CAS No: 2166246-17-7
• MF: C₁₀H₁₇ClN₂O₃
• MW: 248.706581830978
• CID: 6053667
• PubChem ID: 140628138
• Update Time: 2025-10-30

Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate
• EN300-7455795
• 2166246-17-7
• tert-butyl (2S)-2-[chloro(hydroxyimino)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C10H17ClN2O3/c1-10(2,3)16-9(14)13-6-4-5-7(13)8(11)12-15/h7,15H,4-6H2,1-3H3/b12-8-/t7-/m0/s1
• InChI Key： JTAJZIACJJWQCT-GIRFKFFRSA-N
• SMILES： Cl/C(/[C@@H]1CCCN1C(=O)OC(C)(C)C)=N\O

Computed Properties

• Exact Mass: 248.0927701g/mol
• Monoisotopic Mass: 248.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate

Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate (CAS No. 2166246-17-7): An Overview

Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate (CAS No. 2166246-17-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a pyrrolidine ring, and a chloro-hydroxycarbonimidoyl moiety. These structural elements contribute to its potential applications in drug discovery and development.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for various pharmaceutical formulations. The pyrrolidine ring, a five-membered heterocyclic structure, is known for its bioavailability and ability to cross biological membranes, which are crucial properties for drug molecules. The chloro-hydroxycarbonimidoyl moiety adds further complexity and reactivity, potentially enhancing the compound's pharmacological profile.

Recent studies have explored the potential of Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain proteases, which are key targets in the treatment of viral infections and cancer. The inhibition of these enzymes can lead to reduced viral replication or tumor growth, making the compound a promising lead for further investigation.

In addition to its enzymatic inhibition properties, Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate has also been studied for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are implicated in numerous diseases. By modulating these receptors, the compound could potentially be used to treat conditions such as cardiovascular disorders, neurological diseases, and metabolic disorders.

The synthesis of Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. The (Z) configuration of the chloro-hydroxycarbonimidoyl moiety is particularly important for its biological activity. Researchers have developed efficient synthetic routes that yield high purity and enantiomeric excess, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

Preclinical studies have demonstrated that Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as an oral medication. Furthermore, the compound has shown promising results in animal models of various diseases, suggesting its therapeutic potential.

Despite these encouraging findings, further research is needed to fully understand the mechanisms of action and safety profile of Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results expected to provide valuable insights into its potential as a therapeutic agent.

In conclusion, Tert-butyl (2S)-2-[(Z)-C-chloro-N-hydroxycarbonimidoyl]pyrrolidine-1-carboxylate (CAS No. 2166246-17-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a potential therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases.